Cas no 84946-10-1 (1,3-Dioxolane,2-(2,4-dichlorophenyl)-2-methyl-)

• Product Name: 1,3-Dioxolane,2-(2,4-dichlorophenyl)-2-methyl-
• CAS No: 84946-10-1
• MF: C₁₀H₁₀Cl₂O₂
• MW: 233.091201305389
• CID: 730936
• Update Time: 2026-04-29

1,3-Dioxolane,2-(2,4-dichlorophenyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane,2-(2,4-dichlorophenyl)-2-methyl-
• 2-(2,4-dichlorophenyl)-2-methyl-1,3-dioxolane

Computed Properties

• Exact Mass: 232.005785
• Monoisotopic Mass: 232.005785
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5

Experimental Properties

• Density: 1.314
• Boiling Point: 300.3°Cat760mmHg
• Flash Point: 115.4°C
• Refractive Index: 1.543

Additional information on 1,3-Dioxolane,2-(2,4-dichlorophenyl)-2-methyl-

1,3-Dioxolane, 2-(2,4-dichlorophenyl)-2-methyl- (CAS No. 84946-10-1): An Overview of Its Properties and Applications

1,3-Dioxolane, 2-(2,4-dichlorophenyl)-2-methyl- (CAS No. 84946-10-1) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its 1,3-dioxolane ring and the presence of a 2,4-dichlorophenyl and methyl substituent. These structural features contribute to its diverse chemical properties and potential applications in various scientific domains.

The 1,3-dioxolane ring is a five-membered cyclic ether that is known for its stability and reactivity. The presence of this ring in 1,3-Dioxolane, 2-(2,4-dichlorophenyl)-2-methyl- imparts unique solubility and reactivity characteristics to the compound. The 2,4-dichlorophenyl substituent introduces halogen atoms that can influence the compound's electronic properties and reactivity. Additionally, the methyl group provides steric hindrance and affects the compound's overall conformation.

Recent studies have highlighted the potential of 1,3-Dioxolane, 2-(2,4-dichlorophenyl)-2-methyl- in various applications. One notable area of research is its use as an intermediate in the synthesis of pharmaceuticals. The compound's reactivity and stability make it an attractive candidate for the development of new drugs with improved therapeutic profiles. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of 1,3-Dioxolane, 2-(2,4-dichlorophenyl)-2-methyl- exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases.

In addition to its pharmaceutical applications, 1,3-Dioxolane, 2-(2,4-dichlorophenyl)-2-methyl- has been explored for its potential in materials science. The compound's unique structure and properties have led researchers to investigate its use in the development of new polymers and coatings. A recent study in *Polymer Chemistry* reported that 1,3-Dioxolane, 2-(2,4-dichlorophenyl)-2-methyl- can be polymerized to form materials with enhanced mechanical strength and thermal stability. These materials have potential applications in industries such as automotive and aerospace.

The synthesis of 1,3-Dioxolane, 2-(2,4-dichlorophenyl)-2-methyl- involves several well-established chemical reactions. One common method involves the reaction of 2-chloroacetaldehyde diethyl acetal with o-dichlorobenzene in the presence of a strong acid catalyst. This reaction forms a key intermediate that can be further modified to obtain the final product. The synthetic route is highly efficient and can be scaled up for industrial production.

The physical properties of 1,3-Dioxolane, 2-(2,4-dichlorophenyl)-2-methyl- are also noteworthy. It is a colorless liquid with a boiling point of approximately 150°C at atmospheric pressure. The compound is soluble in common organic solvents such as ethanol and acetone but has limited solubility in water. These properties make it suitable for use in various chemical processes where solubility and volatility are important considerations.

Safety and environmental considerations are essential when handling 1,3-Dioxolane, 2-(2,4-dichlorophenyl)-2-methyl-. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles when handling the compound. Additionally, waste disposal should be conducted in accordance with local environmental regulations to minimize any potential impact on ecosystems.

In conclusion, 1,3-Dioxolane, 2-(2,4-dichlorophenyl)-2-methyl- (CAS No. 84946-10-1) is a multifaceted compound with a wide range of applications in chemistry and related fields. Its unique structure and properties make it an important intermediate in pharmaceutical synthesis and a valuable material for advanced polymer development. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.